Cas no 1173157-68-0 (4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one)

• Product Name: 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one
• CAS No: 1173157-68-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD18312137
• CID: 2615340
• PubChem ID: 53217756
• Update Time: 2025-07-24

4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one
• SCHEMBL3477226
• 1173157-68-0
• 2-HYDROXY-4-(4-METHOXY-2-METHYLPHENYL)PYRIDINE
• NTINJIKAEBJEDN-UHFFFAOYSA-N
• 4-(4-methoxy-2-methylphenyl)pyridin-2(1H)-one
• 2-Hydroxy-4-(4-methoxy-2-methylphenyl)pyridine, 95%
• DTXSID50682779
• MFCD18312137

• MDL： MFCD18312137
• Inchi： 1S/C13H13NO2/c1-9-7-11(16-2)3-4-12(9)10-5-6-14-13(15)8-10/h3-8H,1-2H3,(H,14,15)
• InChI Key： NTINJIKAEBJEDN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C2C=CNC(C=2)=O)=C(C)C=1

Computed Properties

• Exact Mass: 215.094628657Da
• Monoisotopic Mass: 215.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one

Introduction to 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one (CAS No. 1173157-68-0)

4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic compound, identified by the CAS number 1173157-68-0, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyridinone core, which is flanked by a 4-methoxy-2-methylphenyl substituent, contributing to its distinct chemical properties and reactivity.

The synthesis and characterization of 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one have been extensively studied in recent years, with researchers exploring its synthetic pathways and pharmacological implications. The presence of the methoxy and methyl groups on the aromatic ring enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation in drug design. Additionally, the pyridinone moiety is known for its role in various biological processes, including enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have enabled the prediction of the biological activity of 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one, highlighting its potential as an intermediate in the synthesis of novel therapeutic agents. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory diseases and cancer. The structural flexibility of the molecule allows for modifications that can fine-tune its pharmacological properties, making it a versatile scaffold for drug discovery.

In the context of modern pharmaceutical research, 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one has been integrated into various drug development pipelines. Its ability to interact with biological targets at the molecular level has opened up new avenues for therapeutic intervention. For instance, researchers have explored its potential in developing treatments for neurological disorders, where its ability to cross the blood-brain barrier is particularly advantageous.

The chemical stability and metabolic profile of 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one have also been subjects of intense investigation. Understanding how this compound behaves within biological systems is crucial for optimizing its therapeutic efficacy while minimizing side effects. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to elucidate its structure-function relationships.

The role of 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one in interdisciplinary research is also noteworthy. Its applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The compound's unique chemical properties make it a valuable building block for designing novel materials with specific functionalities.

Future directions in the study of 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one include exploring its role in targeted therapy and personalized medicine. By leveraging cutting-edge technologies like CRISPR-Cas9 gene editing and artificial intelligence-driven drug design, researchers aim to enhance the precision and effectiveness of treatments based on this compound. Additionally, investigating its interactions with other molecules could lead to the discovery of new therapeutic combinations that synergize to improve patient outcomes.

In conclusion, 4-(4-methoxy-2-methylphenyl)-1H-pyridin-2-one (CAS No. 1173157-68-0) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug development efforts worldwide. As research continues to evolve, this compound is expected to play an increasingly significant role in addressing some of today's most pressing medical challenges.